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Compound of Interest

Compound Name: BMS-1166

Cat. No.: B606214 Get Quote

Essential Safety and Handling Guide for BMS-
1166
This guide provides critical safety and logistical information for the handling and disposal of

BMS-1166, a potent small-molecule inhibitor of the PD-1/PD-L1 interaction. The following

procedures are designed to ensure the safety of laboratory personnel and to provide a clear

protocol for the operational use and subsequent disposal of this compound.

Physicochemical and Hazard Information
BMS-1166 is a chemical compound used in research to study the inhibition of the PD-1/PD-L1

immune checkpoint pathway.[1][2] Understanding its properties and associated hazards is the

first step in safe handling.
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Property Value Reference

CAS Number 1818314-88-3 [3]

Molecular Formula C₃₆H₃₃ClN₂O₇ [3]

Formula Weight 653.1 g/mol [3]

Appearance Powder [1]

IC₅₀
1.4 nM (for PD-1/PD-L1

interaction)
[1][2][4]

Hazard Identification: As a potent bioactive compound, BMS-1166 should be handled with

care. While specific toxicology data is limited in the provided results, it is prudent to treat it as a

potentially hazardous substance. All personnel should be trained on its handling before

commencing any work.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BMS-1166 to

minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/31441/bms-1166
https://www.caymanchem.com/product/31441/bms-1166
https://www.caymanchem.com/product/31441/bms-1166
https://www.medchemexpress.com/bms-1166-hydrochloride.html
https://www.medchemexpress.com/bms-1166-hydrochloride.html
https://www.medchemexpress.com/BMS-1166.html
https://www.selleckchem.com/products/bms-1166.html
https://www.benchchem.com/product/b606214?utm_src=pdf-body
https://www.benchchem.com/product/b606214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for tears or

punctures before use.

Contaminated gloves should

be disposed of as chemical

waste.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

Body Protection Laboratory coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

If there is a risk of

aerosolization or if handling

large quantities, a NIOSH-

approved respirator may be

necessary. Consult your

institution's safety officer.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of BMS-1166 from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.
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For long-term storage, the solid powder should be kept at -20°C.[1] Stock solutions should

be stored at -80°C.[1][2]

Preparation of Stock Solutions:

All handling of the solid compound should be performed in a chemical fume hood to

prevent inhalation of the powder.

Use a calibrated analytical balance to weigh the required amount of BMS-1166.

Slowly add the desired solvent (e.g., DMSO) to the powder to avoid splashing.[4]

Sonication may be used to aid dissolution if precipitation occurs.[1]

Experimental Use:

When using BMS-1166 in experiments, ensure that all procedures are carried out in a

designated area.

Avoid direct contact with the skin and eyes.

Use appropriate labware and equipment, and ensure it is properly cleaned and

decontaminated after use.

Disposal Plan
Proper disposal of BMS-1166 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All unused BMS-1166, stock solutions, and contaminated consumables

(e.g., pipette tips, tubes, gloves) must be disposed of as hazardous chemical waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers. Follow your

institution's specific guidelines for chemical waste disposal.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly

decontaminated after handling the compound.

Workflow for Handling BMS-1166
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The following diagram illustrates the key steps and decision points in the safe handling of

BMS-1166.

BMS-1166 Handling Workflow

Preparation

Experimental Use

Disposal

Receive & Inspect

Store at -20°C (Solid) 
 or -80°C (Solution)

Weigh in Fume Hood

Dissolve in Solvent

Perform Experiment

Decontaminate Equipment & Surfaces

Collect Chemical Waste

Dispose via Institutional Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling of BMS-1166 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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